Cas no 2228630-62-2 (1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228630-62-2
• MF: C₁₁H₉ClF₂O₂
• MW: 246.637769460678
• CID: 6376532
• PubChem ID: 165837942
• Update Time: 2025-10-30

1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2228630-62-2
• EN300-1957878

• Inchi： 1S/C11H9ClF2O2/c1-6-3-2-4-7(8(6)12)10(9(15)16)5-11(10,13)14/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： XLLLUGXILNQAOP-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1C1(C(=O)O)CC1(F)F

Computed Properties

• Exact Mass: 246.0259135g/mol
• Monoisotopic Mass: 246.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228630-62-2)

1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by the CAS number 2228630-62-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituent, which is known for its unique electronic and steric properties. The presence of both chloro and methyl substituents on the aromatic ring, along with the difluorocyclopropane moiety, imparts distinct reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The structural features of 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid make it an intriguing candidate for further investigation. The cyclopropane ring is a well-known pharmacophore due to its strained three-membered structure, which can enhance binding affinity and metabolic stability. Additionally, the electron-withdrawing nature of the difluorocyclopropane group can influence the electronic distribution of the molecule, affecting its interactions with biological targets. The chloro and methyl substituents on the aromatic ring further modulate the compound's properties, potentially influencing its solubility, bioavailability, and pharmacokinetic behavior.

In recent years, there has been growing interest in exploring the therapeutic potential of cyclopropane-containing compounds. These molecules have shown promise in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The unique structural constraints of the cyclopropane ring can lead to high specificity in binding to biological targets, making such compounds attractive for drug design. For instance, studies have demonstrated that cyclopropane derivatives can disrupt bacterial cell wall synthesis or inhibit inflammatory pathways by interacting with specific enzymes or receptors.

One of the most compelling aspects of 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid is its potential as a building block for more complex drug candidates. The carboxylic acid functionality at the terminus of the molecule allows for further derivatization via esterification or amidation reactions, enabling the creation of novel analogs with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly impact a compound's efficacy and safety profile.

Recent advancements in computational chemistry have also facilitated the exploration of 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid's potential biological activity. Molecular docking studies have been employed to predict how this compound might interact with various proteins and enzymes relevant to human health. These simulations have suggested that it could exhibit inhibitory effects on targets involved in pain signaling or neurodegenerative diseases. Such findings underscore the importance of interdisciplinary approaches in evaluating the therapeutic relevance of novel chemical entities.

The synthesis of 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The cyclopropane ring requires careful handling to maintain its integrity during functionalization reactions. However, modern synthetic methodologies have improved our ability to introduce specific substituents while preserving the desired structural motifs. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient construction of complex molecules like this one.

In conclusion,1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228630-62-2) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and modifiable functional groups make it an ideal candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve,this compound is likely to play a crucial role in developing next-generation therapeutics.